An In-depth Technical Guide to the Discovery and Synthesis of the SIRT7 Inhibitor 40569Z
An In-depth Technical Guide to the Discovery and Synthesis of the SIRT7 Inhibitor 40569Z
This technical guide provides a comprehensive overview of the discovery, synthesis, and biological characterization of the selective Sirtuin 7 (SIRT7) inhibitor, 40569Z. This document is intended for researchers, scientists, and drug development professionals interested in the modulation of sirtuin activity for therapeutic purposes, particularly in the context of oncology.
Introduction to Sirtuin 7 (SIRT7)
Sirtuin 7 (SIRT7) is a member of the sirtuin family of NAD+-dependent protein deacylases.[1] Predominantly localized in the nucleolus, SIRT7 plays a crucial role in various cellular processes, including ribosome biogenesis, gene transcription, and the maintenance of genomic stability.[2][3] Dysregulation of SIRT7 has been implicated in several pathologies, most notably in cancer, where it often functions as an oncogene, promoting cell proliferation and survival.[4][5] Consequently, the development of selective SIRT7 inhibitors has emerged as a promising therapeutic strategy.[6]
Discovery of 40569Z: A Virtual Screening Approach
The SIRT7 inhibitor 40569Z was identified through a structure-based virtual screening of a large compound library.[6] This computational approach aimed to identify molecules with high binding affinity and selectivity for the catalytic domain of SIRT7 over other sirtuin isoforms.
Experimental Workflow: Virtual Screening
The discovery of 40569Z involved a multi-step virtual screening workflow designed to identify and prioritize potential SIRT7 inhibitors from a vast chemical space. The general workflow is outlined below.
Experimental Protocol: Structure-Based Virtual Screening
Objective: To identify novel and selective small-molecule inhibitors of SIRT7 using computational docking.
Materials:
-
3D structure of the SIRT7 protein (e.g., from homology modeling or crystallography).
-
A large chemical compound library (e.g., ZINC database).
-
Molecular docking software (e.g., AutoDock Vina).
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Molecular visualization software (e.g., PyMOL, Chimera).
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High-performance computing cluster.
Methodology:
-
Target Preparation:
-
Obtain the 3D structure of the human SIRT7 catalytic domain.
-
Prepare the protein structure for docking by removing water molecules, adding hydrogen atoms, and assigning partial charges.
-
Define the binding pocket for docking based on the NAD+ binding site and surrounding residues. Key interacting residues for small molecules with SIRT7 have been identified as ARG-120, TRP-126, and HIS-187.[6]
-
-
Compound Library Preparation:
-
Obtain a large, diverse library of small molecules in a 3D format (e.g., SDF or MOL2).
-
Filter the library for drug-like properties (e.g., Lipinski's rule of five) to remove undesirable compounds.
-
Generate multiple conformations for each ligand if necessary.
-
-
Molecular Docking:
-
Use a molecular docking program to systematically dock each compound from the prepared library into the defined binding pocket of SIRT7.
-
The docking algorithm samples different orientations and conformations of the ligand within the binding site.
-
-
Scoring and Ranking:
-
Each docked pose is assigned a score based on a scoring function that estimates the binding affinity (e.g., in kcal/mol).
-
Rank all the compounds in the library based on their predicted binding affinities for SIRT7.
-
-
Hit Selection and Refinement:
-
Select the top-ranking compounds for further analysis.
-
Perform docking simulations of the selected hits against other sirtuin isoforms (e.g., SIRT1, SIRT6) to predict selectivity.
-
Visually inspect the binding poses of the most promising candidates to analyze their interactions with key residues in the SIRT7 binding pocket.
-
Select a final set of compounds with high predicted affinity and selectivity for experimental validation. 40569Z was one of the lead compounds identified through this process.[6]
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Synthesis Pathway of 40569Z
While the specific synthesis protocol for 40569Z (CAS: 2640673-56-7) is not detailed in the primary literature, a plausible synthetic route can be proposed based on established organic chemistry principles and the synthesis of structurally related 2-aminobenzamide (B116534) derivatives. The chemical name for 40569Z is 2-((3-chlorophenyl)amino)-N-(2-oxo-2-(p-tolylamino)ethyl)benzamide.
Proposed Retrosynthesis
A logical retrosynthetic analysis of 40569Z suggests it can be constructed from three primary building blocks: isatoic anhydride (B1165640), 3-chloroaniline, and 2-chloro-N-(p-tolyl)acetamide.
Proposed Forward Synthesis Pathway
The forward synthesis would likely involve a two-step process:
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Synthesis of 2-((3-chlorophenyl)amino)benzamide: This intermediate can be synthesized via the reaction of isatoic anhydride with 3-chloroaniline. This reaction typically proceeds through nucleophilic attack of the amine on the anhydride, followed by ring-opening and decarboxylation.[7][8]
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Amide Bond Formation: The resulting 2-((3-chlorophenyl)amino)benzamide is then N-alkylated with 2-chloro-N-(p-tolyl)acetamide to form the final product, 40569Z. This is a standard nucleophilic substitution reaction where the secondary amine of the benzamide (B126) displaces the chloride on the acetamide.
Biological Activity and Characterization
40569Z has been shown to be a specific inhibitor of SIRT7, with minimal activity against SIRT1 and SIRT6.[6] Its biological effects have been primarily characterized in the context of hepatocellular carcinoma (HCC).
Quantitative Data
| Parameter | Value | Cell Line/System | Reference |
| SIRT7 Inhibition | Significant inhibition of deacetylation activity | In vitro enzymatic assay | [6] |
| SIRT1 Inhibition | No significant effect | In vitro enzymatic assay | [6] |
| SIRT6 Inhibition | No significant effect | In vitro enzymatic assay | [6] |
| Effect on Apoptosis | Induction of apoptosis | Human liver cancer cells | [6] |
| Chemosensitization | Increased sensitivity to sorafenib | Human liver cancer cells | [5][6] |
Experimental Protocols
Objective: To measure the enzymatic activity of SIRT7 and the inhibitory effect of 40569Z.
Materials:
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Recombinant human FLAG-tagged SIRT7 protein.
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Fluorogenic acetylated peptide substrate (e.g., based on H3K18ac).
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NAD+.
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Deacetylation buffer (e.g., 50 mM Tris-HCl pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).
-
Developer solution (containing a peptidase to cleave the deacetylated substrate).
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40569Z dissolved in DMSO.
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96-well black microplate.
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Fluorescence plate reader.
Methodology:
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Protein Purification:
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Transfect HEK293T cells with a plasmid expressing FLAG-tagged SIRT7.
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After 48 hours, lyse the cells and perform immunoprecipitation using anti-FLAG M2 affinity beads to purify the FLAG-SIRT7 protein.
-
Elute the purified protein from the beads.
-
-
Deacetylation Reaction:
-
In a 96-well plate, prepare reaction mixtures containing deacetylation buffer, a fixed concentration of the fluorogenic peptide substrate, and NAD+.
-
Add varying concentrations of 40569Z (or DMSO as a vehicle control) to the wells.
-
Initiate the reaction by adding the purified FLAG-SIRT7 protein.
-
Incubate the plate at 37°C for a specified time (e.g., 1 hour).
-
-
Signal Development and Detection:
-
Stop the deacetylation reaction (e.g., by adding a developer solution containing a sirtuin inhibitor like nicotinamide).
-
The developer solution contains a peptidase that cleaves the deacetylated substrate, leading to a fluorescent signal.
-
Incubate at room temperature to allow for the development of the fluorescent signal.
-
Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths.
-
-
Data Analysis:
-
Calculate the percentage of inhibition for each concentration of 40569Z relative to the DMSO control.
-
Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.
-
Objective: To assess the induction of apoptosis in liver cancer cells treated with 40569Z.
Materials:
-
Hepatocellular carcinoma cell line (e.g., Huh7).
-
40569Z.
-
Sorafenib (optional, for chemosensitization studies).
-
Cell culture medium and supplements.
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Phosphate-buffered saline (PBS).
-
Fixation solution (e.g., 4% paraformaldehyde in PBS).
-
Permeabilization solution (e.g., 0.1% Triton X-100 in PBS).
-
TUNEL reaction mixture (containing TdT enzyme and labeled dUTPs).
-
Nuclear counterstain (e.g., DAPI).
-
Fluorescence microscope.
Methodology:
-
Cell Culture and Treatment:
-
Seed HCC cells on coverslips in a multi-well plate and allow them to adhere overnight.
-
Treat the cells with varying concentrations of 40569Z, sorafenib, or a combination of both for a specified duration (e.g., 24-48 hours). Include a vehicle-treated control group.
-
-
Cell Fixation and Permeabilization:
-
Wash the cells with PBS.
-
Fix the cells with 4% paraformaldehyde for 15-30 minutes at room temperature.
-
Wash again with PBS.
-
Permeabilize the cells with 0.1% Triton X-100 for 5-15 minutes on ice to allow the TUNEL reagents to access the nucleus.
-
-
TUNEL Staining:
-
Wash the cells with PBS.
-
Incubate the cells with the TUNEL reaction mixture in a humidified chamber at 37°C for 1 hour, protected from light. This allows the TdT enzyme to label the 3'-OH ends of fragmented DNA.
-
-
Nuclear Counterstaining and Imaging:
-
Wash the cells to remove unincorporated nucleotides.
-
Counterstain the nuclei with DAPI for 10-15 minutes.
-
Mount the coverslips onto microscope slides.
-
Visualize the cells using a fluorescence microscope. TUNEL-positive cells (apoptotic) will exhibit fluorescence at the wavelength corresponding to the labeled dUTP, while all nuclei will be visible with the DAPI stain.
-
-
Quantification:
-
Count the number of TUNEL-positive cells and the total number of cells (DAPI-stained) in several random fields of view.
-
Calculate the apoptotic index as the percentage of TUNEL-positive cells.
-
Objective: To isolate FLAG-tagged SIRT7 from cell lysates for downstream applications such as in vitro deacetylation assays or western blotting.
Materials:
-
HEK293T cells transfected with a FLAG-SIRT7 expression vector.
-
IP Lysis Buffer (e.g., 25 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, 5% glycerol, with protease inhibitors).
-
Anti-FLAG M2 affinity beads.
-
Microcentrifuge tubes.
-
End-over-end rotator.
Methodology:
-
Cell Lysis:
-
Harvest transfected HEK293T cells and wash with cold PBS.
-
Lyse the cells in IP Lysis Buffer on ice for 30 minutes.
-
Centrifuge the lysate at high speed to pellet cellular debris and collect the supernatant.
-
-
Bead Preparation:
-
Wash the anti-FLAG M2 affinity beads with IP Lysis Buffer to equilibrate them.
-
-
Immunoprecipitation:
-
Add the cell lysate to the prepared beads.
-
Incubate the mixture on an end-over-end rotator for 2-4 hours at 4°C to allow the antibody on the beads to bind to the FLAG-tagged SIRT7.
-
-
Washing:
-
Pellet the beads by centrifugation and discard the supernatant (which contains unbound proteins).
-
Wash the beads several times with IP Lysis Buffer to remove non-specifically bound proteins.
-
-
Elution:
-
Elute the bound FLAG-SIRT7 from the beads. This can be done by competitive elution with a 3x FLAG peptide or by denaturation with SDS-PAGE sample buffer.
-
SIRT7 Signaling Pathways
SIRT7 is involved in multiple signaling pathways that are critical for cancer cell proliferation and survival. Inhibition of SIRT7 by 40569Z can modulate these pathways to induce apoptosis and sensitize cancer cells to other therapies.
SIRT7-p53-NOXA Signaling Pathway
SIRT7 can regulate the activity of the tumor suppressor p53. In some contexts, SIRT7 deacetylates p53, which can reduce its transcriptional activity on certain target genes, such as the pro-apoptotic gene NOXA.[9][10] By inhibiting SIRT7, 40569Z can lead to increased p53 acetylation, enhanced binding of p53 to the NOXA promoter, and subsequent induction of apoptosis.[5]
SIRT7 and mTOR Signaling in Ribosome Biogenesis
SIRT7 is a key regulator of ribosome biogenesis, a process that is essential for the high rates of protein synthesis required by proliferating cancer cells. SIRT7 interacts with components of the mTOR signaling pathway, which is a central regulator of cell growth and metabolism.[2] By modulating ribosome biogenesis, SIRT7 supports cancer cell growth, and its inhibition can disrupt this process.
Conclusion
The SIRT7 inhibitor 40569Z, discovered through a rational, structure-based virtual screening approach, represents a promising lead compound for the development of novel anticancer therapies. Its specificity for SIRT7 and its ability to induce apoptosis and sensitize cancer cells to existing treatments highlight the therapeutic potential of targeting SIRT7. This technical guide provides a foundational understanding of the discovery, synthesis, and biological characterization of 40569Z, offering valuable insights for researchers in the field of sirtuin biology and drug discovery. Further investigation into the pharmacokinetics and in vivo efficacy of 40569Z and its analogs is warranted to advance this class of inhibitors towards clinical application.
References
- 1. SIRT7 and p53 interaction in embryonic development and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Sirtuin 7 plays a role in ribosome biogenesis and protein synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Verification Required - Princeton University Library [oar.princeton.edu]
- 4. Frontiers | Discovery of SIRT7 Inhibitor as New Therapeutic Options Against Liver Cancer [frontiersin.org]
- 5. Discovery of SIRT7 Inhibitor as New Therapeutic Options Against Liver Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Discovery of SIRT7 Inhibitor as New Therapeutic Options Against Liver Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. benchchem.com [benchchem.com]
- 8. Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. SIRT7 regulates hepatocellular carcinoma response to therapy by altering the p53-dependent cell death pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
